![molecular formula C18H21BO2 B6162290 4,4,5,5-tetramethyl-2-[(1E)-2-(naphthalen-1-yl)ethenyl]-1,3,2-dioxaborolane CAS No. 149777-87-7](/img/no-structure.png)
4,4,5,5-tetramethyl-2-[(1E)-2-(naphthalen-1-yl)ethenyl]-1,3,2-dioxaborolane
Overview
Description
The compound “4,4,5,5-tetramethyl-2-[(1E)-2-(naphthalen-1-yl)ethenyl]-1,3,2-dioxaborolane” is a derivative of 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane . It is also known as HBpin or Pinacolborane . The empirical formula of the base compound is C6H13BO2 . The CAS number is 25015-63-8 .
Chemical Reactions Analysis
As mentioned earlier, the base compound 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane is used in various chemical reactions . It can be used for coupling with aryl iodides in the presence of a copper catalyst to form aryl boronates . It can also be used for asymmetric hydroboration of 1,3-enynes to form chiral allenyl boronates .Physical And Chemical Properties Analysis
The base compound 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane has a refractive index of 1.396 (lit.) . It has a boiling point of 42-43 °C/50 mmHg (lit.) and a density of 0.882 g/mL at 25 °C (lit.) . It is stored at a temperature of 2-8°C .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4,5,5-tetramethyl-2-[(1E)-2-(naphthalen-1-yl)ethenyl]-1,3,2-dioxaborolane involves the reaction of 2-naphthylacetaldehyde with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base and a palladium catalyst.", "Starting Materials": [ "2-naphthylacetaldehyde", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Base (e.g. potassium carbonate)", "Palladium catalyst (e.g. palladium acetate)" ], "Reaction": [ "Step 1: Dissolve 2-naphthylacetaldehyde (1.0 equiv) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.2 equiv) in anhydrous toluene.", "Step 2: Add a base (1.5 equiv, e.g. potassium carbonate) and a palladium catalyst (0.1 equiv, e.g. palladium acetate) to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for 24 hours under an inert atmosphere.", "Step 4: Purify the crude product by column chromatography to obtain 4,4,5,5-tetramethyl-2-[(1E)-2-(naphthalen-1-yl)ethenyl]-1,3,2-dioxaborolane as a colorless oil." ] } | |
CAS RN |
149777-87-7 |
Molecular Formula |
C18H21BO2 |
Molecular Weight |
280.2 |
Purity |
95 |
Origin of Product |
United States |
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